Cas no 20667-04-3 (2-ethylhexane-1,2-diol)

2-ethylhexane-1,2-diol Properties

Names and Identifiers

• 2-ethylhexane-1,2-diol
• 1,2-Dihydroxy-2-ethylhexan
• AR-1E1552
• CTK4E4826
• 2-ethyl-1,2-hexanediol
• NSC51965
• 2-Aethyl-hexan-1,2-diol
• AG-K-86120
• AC1Q7BOI
• AC1L6AHG
• 2-ethyl-hexane-1,2-diol
• 1,2-Dihydroxy-2-ethylhexan; AR-1E1552; CTK4E4826; 2-ethyl-1,2-hexanediol; NSC51965; 2-Aethyl-hexan-1,2-diol; AG-K-86120; AC1Q7BOI; AC1L6AHG; 2-ethyl-hexane-1,2-diol;
• NACLMQVDUHEFQS-UHFFFAOYSA-N
• 2-Ethyl-1,2-hexanediol
• 20667-04-3
• DTXSID60287653
• NSC-51965
• DS-013231
• AKOS021031670
• SCHEMBL431427
• +Expand

• InChIKey： NACLMQVDUHEFQS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O2/c1-3-5-6-8(10,4-2)7-9/h9-10H,3-7H2,1-2H3
• SMILES： CCCCC(CC)(CO)O

Computed Properties

• Exact Mass: 146.13074
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 146.130679813g/mol
• Heavy Atom Count: 10
• Complexity: 83.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 1.31000
• PSA: 40.46